Cas no 513-12-2 (2-(Ethylsulfonyl)ethanol)
2-(Ethylsulfonyl)ethanol is a sulfone-containing alcohol with the molecular formula C₄H₁₀O₃S. This compound features both a sulfonyl group and a hydroxyl group, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its polar nature and reactive functional groups enable its use as a building block for pharmaceuticals, agrochemicals, and surfactants. The ethylsulfonyl moiety enhances solubility and stability in aqueous systems, while the ethanol group facilitates further derivatization. Its well-defined structure and high purity make it suitable for precise synthetic routes, particularly in the development of sulfone-based compounds. The product is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial processes.
2-(Ethylsulfonyl)ethanol structure
Product Name:2-(Ethylsulfonyl)ethanol
CAS No:513-12-2
MF:C4H10O3S
MW:138.185400485992
MDL:MFCD00041259
CID:82405
PubChem ID:10549
Update Time:2025-10-16
2-(Ethylsulfonyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-hydroxyethyl sulfone
- Ethyl 2-hydroxyethyl sulphone~2-(Ethylsulphonyl)ethanol
- 2-(Ethylsulfonyl)-ethanol
- 2-(Ethanesulphonyl)ethanol
- Ethylsulphonylethanol
- 2-(Ethylsulfonyl)ethanol
- 2-ethylsulfonylethanol
- 2-Aethansulfonyl-aethanol
- 2-ethanesulfonyl-ethanol
- 2-Hydroxy-diaethylsulfon
- 2-hydroxyethyl ethyl sulphone
- ESE
- ETHANOL,2-(ETHYLSULFONYL)
- Ethylsulfonylethanol
- Ethylsulfonylethyl alcohol
- 95YYW1049K
- ETHANOL, 2-(ETHYLSULFONYL)-
- WLN: WS2&2Q
- Ethyl 2-hydroxyethyl sulfone, Tech.
- LS-02992
- 513-12-2
- 2-(Ethylsulfonyl)ethanol, Tech.
- NSC 60543
- 2-hydroxyethyl ethyl sulfone
- MFCD00041259
- AKOS005172029
- 2-(Ethylsulfonyl)ethan-1-ol
- FT-0608801
- UNII-95YYW1049K
- 2-(ETHYLSULFONYL)ETHANOL [MI]
- BRN 1748754
- 2-(ethanesulfonyl)ethanol
- A828531
- 2-(ethanesulfonyl)ethan-1-ol
- DTXSID50199296
- CS-0315893
- NSC60543
- Q27271826
- SCHEMBL1149060
- beta-ethylsulfonylethanol
- NSC-60543
- ALBB-008888
- STK505641
-
- MDL： MFCD00041259
- Inchi： 1S/C4H10O3S/c1-2-8(6,7)4-3-5/h5H,2-4H2,1H3
- InChI Key： LJNDRJPZYNGSKZ-UHFFFAOYSA-N
- SMILES： S(CC)(CCO)(=O)=O
- BRN： 1748754
Computed Properties
- Exact Mass: 138.03500
- Monoisotopic Mass: 138.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
- Topological Polar Surface Area: 62.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1,25 g/cm3
- Melting Point: 37 °C
- Boiling Point: 153°C 2,5mm
- Flash Point: 188°C
- Refractive Index: 1.4640 (estimate)
- PSA: 62.75000
- LogP: 0.49420
- Solubility: Not determined
- Sensitiveness: Hygroscopic
2-(Ethylsulfonyl)ethanol Security Information
- Safety Instruction： S24/25
- RTECS：KL1100000
- Safety Term：S22;S24/25
- HazardClass：STENCH
2-(Ethylsulfonyl)ethanol Customs Data
- HS CODE：2905590090
- Customs Data：
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-(Ethylsulfonyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003464-1g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003464-5g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 95% | 5g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 003464-25g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 95% | 25g |
￡167.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E300313-25g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 94% | 25g |
¥996.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E300313-100g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 94% | 100g |
¥3329.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E300313-5g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 94% | 5g |
¥249.90 | 2023-09-03 | |
| TRC | E257920-1g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 1g |
$ 98.00 | 2023-09-07 | ||
| TRC | E257920-5g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 5g |
$ 224.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E923208-5g |
2-(Ethylsulfonyl)ethanol |
513-12-2 | 94% | 5g |
￥241.20 | 2022-01-11 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20180-100g |
2-(Ethylsulfonyl)ethanol, 94% |
513-12-2 | 94% | 100g |
￥3540.00 | 2021-12-13 |
2-(Ethylsulfonyl)ethanol Related Literature
-
1. Systematic synthesis of triply bridged binuclear copper(I) complexes containing bis(diphenylphosphino)methane (dppm) bridging ligands: X-ray crystal structures of [Cu2(μ-dppm)2(μ-mpyO)]BF4 and [Cu2(μ-dppm)(μ-mpyO)2](mpyO = 6-methylpyridin-2-olate)Josefina Diez,Pilar Gamasa,José Gimeno,Maurizio Lanfranchi,Antonio Tiripicchio J. Chem. Soc. Dalton Trans. 1990 1027
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2. Cyclic and open-chain aza–oxa ferrocene-functionalised derivatives as receptors for the selective electrochemical sensing of toxic heavy metal ions in aqueous environmentsJosé M. Lloris,Ramón Martínez-Má?ez,Miguel E. Padilla-Tosta,Teresa Pardo,Juan Soto,Paul D. Beer,James Cadman,David K. Smith J. Chem. Soc. Dalton Trans. 1999 2359
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